3-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylsulfonyl)-4-fluoro-N-(4-phenoxyphenyl)benzamide
Description
This compound features a benzamide core substituted with:
- A 4-fluoro group at the benzamide's aromatic ring.
- A 1,4-dioxa-8-azaspiro[4.5]decane system linked via a sulfonyl group (–SO₂–).
- A 4-phenoxyphenyl moiety as the N-substituent.
The spirocyclic system introduces conformational rigidity, while the sulfonyl group enhances solubility and hydrogen-bonding capacity. The fluorinated aromatic rings may improve metabolic stability and target affinity .
Properties
IUPAC Name |
3-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylsulfonyl)-4-fluoro-N-(4-phenoxyphenyl)benzamide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H25FN2O6S/c27-23-11-6-19(18-24(23)36(31,32)29-14-12-26(13-15-29)33-16-17-34-26)25(30)28-20-7-9-22(10-8-20)35-21-4-2-1-3-5-21/h1-11,18H,12-17H2,(H,28,30) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NDUNLBMXKLNAOE-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC12OCCO2)S(=O)(=O)C3=C(C=CC(=C3)C(=O)NC4=CC=C(C=C4)OC5=CC=CC=C5)F | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H25FN2O6S | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
512.6 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
The compound 3-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylsulfonyl)-4-fluoro-N-(4-phenoxyphenyl)benzamide is a novel synthetic molecule that has garnered attention for its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies, supported by empirical data.
Chemical Structure and Properties
The compound features a complex structure characterized by the presence of a spirocyclic moiety, which contributes to its unique biological properties. The molecular formula can be represented as follows:
| Property | Value |
|---|---|
| IUPAC Name | 3-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylsulfonyl)-4-fluoro-N-(4-phenoxyphenyl)benzamide |
| Molecular Weight | Approximately 400 g/mol |
| CAS Number | Not available |
Research indicates that compounds containing the 1,4-dioxa-8-azaspiro structure often exhibit significant interactions with various biological targets. Specifically, they have been shown to act as ligands for sigma receptors, which are implicated in numerous neurological and psychiatric disorders.
Sigma Receptor Binding
A study demonstrated that related compounds with similar structural features exhibited high affinity for sigma receptors (K(i) = 5.4 ± 0.4 nM), suggesting that the compound may also bind effectively to these receptors, potentially influencing neurotransmitter release and modulating pain perception .
Antitumor Activity
Preliminary evaluations have suggested that the compound may possess antitumor properties. In vitro studies revealed that it could inhibit the proliferation of certain cancer cell lines, although further investigations are necessary to elucidate the specific pathways involved.
Anticholinergic Effects
The compound's structural analogs have been reported to exhibit acetylcholine antagonistic activity , which can be beneficial in treating conditions such as gastric hyperacidity and gastrointestinal spasms . The activity was quantified using established pharmacological assays that measure the reduction of acetylcholine-induced contractions in guinea pig intestines.
Case Studies
- Study on Antitumor Potential : A recent study assessed the effects of the compound on human cancer cell lines. Results indicated a dose-dependent inhibition of cell proliferation, with IC50 values suggesting significant potency against certain types of cancer .
- Neuropharmacological Evaluation : Another investigation focused on the neuropharmacological profile of related compounds in animal models. The results highlighted potential anxiolytic effects mediated through sigma receptor modulation .
Comparison with Similar Compounds
Spirocyclic Sulfonyl-Containing Derivatives
Key Insights :
Fluorinated Benzamide Derivatives
Key Insights :
Sulfonyl-Containing Heterocycles
Key Insights :
- Sulfonyl groups in heterocycles (e.g., triazoles) are synthesized via cyclization reactions under basic conditions .
- The target compound’s sulfonyl-spiro linkage may require specialized coupling agents (e.g., BSA in silylation, as in ).
Structural and Functional Analysis
Molecular Properties
Hypothesized Bioactivity
- The phenoxyphenyl group may confer selectivity for hydrophobic binding pockets (similar to EGFR inhibitors in ).
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
